Cas no 2171267-35-7 ((1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171267-35-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6330097
• PubChem ID: 165537031
• Update Time: 2025-05-20

(1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine
• EN300-1618787
• 2171267-35-7
• (1R)-1-[1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C12H21N3/c1-3-11-7-12(9(2)13)15(14-11)8-10-5-4-6-10/h7,9-10H,3-6,8,13H2,1-2H3/t9-/m1/s1
• InChI Key： UKSQQOYOWDWOLT-SECBINFHSA-N
• SMILES： N1(C(=CC(CC)=N1)[C@@H](C)N)CC1CCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine

Chemical Profile of (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171267-35-7)

(1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171267-35-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The unique substitution pattern of this molecule, featuring a cyclobutylmethyl group and an ethyl substituent on the pyrazole ring, contributes to its distinct chemical properties and biological interactions.

The synthesis of such intricate molecular structures requires meticulous attention to stereochemistry and regioselectivity. The presence of the (1R) configuration indicates a specific spatial arrangement of atoms, which is critical for the compound's biological efficacy. In modern drug development, the optimization of stereochemistry has become a cornerstone, as it often dictates the potency, selectivity, and pharmacokinetic behavior of a drug candidate. The cyclobutylmethyl moiety, in particular, is known to enhance lipophilicity and metabolic stability, making it a valuable feature in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. The pyrazol-5-ylethan-1-amine scaffold has been extensively studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this core structure have shown promise in inhibiting kinases and other enzymes implicated in inflammatory and oncological pathways. The ethyl substituent at the 3-position further fine-tunes the electronic properties of the molecule, influencing its reactivity and binding mode.

The pharmaceutical industry has increasingly leveraged structural diversity to uncover novel therapeutic agents. The combination of a rigid cyclobutylmethyl group with a flexible amine moiety in (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine creates a versatile platform for further derivatization. Such structural features are often exploited to improve solubility, reduce toxicity, and enhance target engagement. In preclinical studies, compounds with similar scaffolds have demonstrated efficacy in models of pain management, neurodegeneration, and metabolic disorders.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. These molecules often exhibit dual functionality due to the presence of multiple reactive sites within their structure. The amine group in (1R)-1-1-(cyclobutylmethyl)-3-ethyl-1H-pyrazol-5-ylethan-1-amine can participate in hydrogen bonding interactions with biological targets, while the aromatic pyrazole ring provides additional binding pockets for receptor recognition. This dual interaction capability is particularly valuable in designing drugs that require high specificity and affinity.

In light of recent research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) such as phosphorylation and ubiquitination. The pyrazole scaffold has been identified as a privileged structure in this context due to its ability to mimic natural substrates or modulate enzyme active sites. The specific arrangement of atoms in (1R)-1-(cyclobutylmethyl)-3ethylpyrazol5ylethanamine suggests potential utility as an inhibitor or modulator of enzymes involved in these PTM pathways.

The synthesis of this compound also highlights the importance of green chemistry principles in modern drug development. Efficient synthetic routes that minimize waste generation and utilize sustainable reagents are increasingly preferred by pharmaceutical companies. Advances in catalytic methods have allowed for more streamlined production processes, enabling researchers to access complex molecules like (1R)-cyclobutylmethylpyrazolylethanamine with greater ease than ever before.

Evaluation of pharmacokinetic properties is another critical aspect of drug discovery. Metabolic stability, solubility, and distribution profiles must be carefully considered to ensure that a candidate drug reaches its target site effectively and remains active for an appropriate duration. Computational tools have been developed to predict these properties based on molecular structure alone, allowing for rapid screening of large libraries of compounds during early-stage development.

The future directions for research on (1R)-cyclobutylmethylpyrazolylethanamine may include exploring its potential as a lead compound for new therapeutics or as a building block for more complex derivatives through medicinal chemistry libraries or combinatorial synthesis approaches. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.